

"Os30": A Case of Mistaken Identity in Drug Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	Os30	
Cat. No.:	B12367079	Get Quote

A comprehensive search for "Os30" has revealed no information on a therapeutic agent, experimental drug, or biological compound with this designation. The query appears to be a case of mistaken identity, potentially referring to a similarly named substance or a misinterpretation of scientific nomenclature.

Initial investigations into the safety and toxicity profile of a compound designated "Os30" have yielded no results within publicly available scientific and medical databases. This suggests that "Os30" is not a recognized name for any drug currently in preclinical or clinical development.

Further searches indicate that the term "Os30" is associated with DOWSIL™ OS-30 Silicone Fluid, an odorless, non-VOC industrial solvent used for cleaning and rinsing parts[1][2][3][4]. This product is described as having low toxicity and is designed for applications such as cleaning contaminated surfaces and as a carrier fluid[1][2][3][4]. It is a volatile methylsiloxane fluid that evaporates at room temperature[4]. It is crucial to note that this industrial chemical is not intended for human consumption or therapeutic use.

It is possible that the query "Os30" was intended to refer to a different compound. For instance, research exists on 9-cis-UAB30, a potential chemopreventive agent[5]. Studies on this compound have established a no-observed-adverse-effect level (NOAEL) in rats and dogs, with the liver being the primary target organ for toxicity in rats[5].

Another possibility is a misunderstanding of nomenclature related to osmium, a chemical element. A search revealed a compound with the chemical formula [Os3(C25H22As2)(CO)10],



which is a complex organometallic compound containing a triangle of three osmium atoms[6]. However, this is a chemical reagent and not a therapeutic agent.

In the context of clinical trials, the term "OS" is a common abbreviation for "Overall Survival." A company named OS Therapies is developing a therapeutic candidate called OST-HER2, an immunotherapy for osteosarcoma and other solid tumors[7][8][9][10][11]. Clinical trial data for OST-HER2 has been reported, including information on safety and efficacy[7][8][10][11].

Additionally, the number "30" could refer to a dosage, such as 30 mg. For example, there have been clinical trials investigating a 30 mg dose of ozoralizumab for rheumatoid arthritis[12][13] and studies on the effects of counterfeit M-30 oxycodone pills[14]. Oxycodone is an opioid analgesic available in various strengths, including 30 mg tablets[15][16][17][18].

Given the lack of information on a specific compound named "**Os30**" in the context of drug development, it is essential to verify the correct name and designation of the substance of interest to obtain accurate safety and toxicity data. Without a clear and accurate identifier, it is impossible to provide the requested in-depth technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Dow DOWSIL™ OS-30 Silicone Fluid Clear 3.2 kg Pail [ellsworth.com]
- 2. Dow DOWSIL™ OS-30 Silicone Fluid Clear 15 kg Pail [ellsworth.com]
- 3. Dow DOWSIL™ OS-30 Silicone Fluid Clear 500 mL Bottle [ellsworth.com]
- 4. Krayden| Adhesives and Sealants Distributor [krayden.com]
- 5. Assessment of oral toxicity and safety of 9-cis-UAB30, a potential chemopreventive agent, in rat and dog studies PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. OS Therapies Announces 73.8% 2-year OS vs 30% in OST-HER2 Subgroup | OSTX Stock News [stocktitan.net]



- 8. cancernetwork.com [cancernetwork.com]
- 9. OS Therapies Announces Positive Efficacy and Safety Data for Ovarian Cancer Therapeutic Candidate Developed Based on Tunable Antibody Drug Conjugate (tADC) Platform Using Proprietary Silicone Linker Platform in Preclinical Models - BioSpace [biospace.com]
- 10. onclive.com [onclive.com]
- 11. OS Therapies Reports Positive Phase 1 Safety Data and Preclinical Efficacy for OST-HER2 in HER2-Positive Breast Cancer [synapse.patsnap.com]
- 12. Early effects of ozoralizumab 30 mg in patients with rheumatoid arthritis and inadequate response to methotrexate: a post hoc trajectory analysis of the phase II/III OHZORA trial PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. Suspected Counterfeit M-30 Oxycodone Pill Exposures and Acute Withdrawals Reported from a Single Hospital â Toxicology Investigators Consortium Core Registry, U.S. Census Bureau Western Region, 2017â 2022 | MMWR [cdc.gov]
- 15. OxyContin 30 mg tablet,crush resistant,extended release | Kaiser Permanente [healthy.kaiserpermanente.org]
- 16. OXYCODONE HCL 30mg [dailymed.nlm.nih.gov]
- 17. drugs.com [drugs.com]
- 18. Oxycodone Wikipedia [en.wikipedia.org]
- To cite this document: BenchChem. ["Os30": A Case of Mistaken Identity in Drug Development]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12367079#os30-safety-and-toxicity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]



Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com